Cas no 779335-88-5 ((S)-1-(o-Tolyl)propan-1-amine)

(S)-1-(o-Tolyl)propan-1-amine is a chiral amine compound featuring an ortho-tolyl substituent and a propylamine backbone. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselective control. The ortho-tolyl group enhances steric and electronic properties, influencing reactivity and selectivity in catalytic processes. This compound is commonly employed in the preparation of bioactive molecules, including ligands for metal-catalyzed reactions and building blocks for drug development. High purity and well-defined chirality ensure consistent performance in synthetic applications. Its stability under standard conditions further facilitates handling and storage in laboratory and industrial settings.

(S)-1-(o-Tolyl)propan-1-amine structure

Product Name:(S)-1-(o-Tolyl)propan-1-amine

CAS No:779335-88-5

MF:C₁₀H₁₅N

MW:149.232802629471

CID:4656248

PubChem ID:11644046

Update Time:2025-06-07

(S)-1-(o-Tolyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- (1S)-1-(2-Methylphenyl)propylamine
- CS-0455761
- SCHEMBL3865062
- AKOS006288163
- (S)-1-(o-Tolyl)propan-1-amine
- MFCD08438918
- 779335-88-5
- N10518
- (1S)-1-(2-methylphenyl)propan-1-amine
- (S)-1-(2-Methylphenyl)propane-1-amine
- Inchi： 1S/C10H15N/c1-3-10(11)9-7-5-4-6-8(9)2/h4-7,10H,3,11H2,1-2H3/t10-/m0/s1
- InChI Key： HGENVWDJZZWESY-JTQLQIEISA-N
- SMILES： N[C@@H](CC)C1C=CC=CC=1C

Computed Properties

Exact Mass: 149.120449483g/mol
Monoisotopic Mass: 149.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26Å²

(S)-1-(o-Tolyl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019139067-1g	(S)-1-(o-Tolyl)propan-1-amine	779335-88-5	97%	1g	$524.30	2023-09-01
Alichem	A019139067-5g	(S)-1-(o-Tolyl)propan-1-amine	779335-88-5	97%	5g	$1019.20	2023-09-01
Alichem	A019139067-10g	(S)-1-(o-Tolyl)propan-1-amine	779335-88-5	97%	10g	$1558.20	2023-09-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD634826-1g	(S)-1-(o-Tolyl)propan-1-amine	779335-88-5	98%	1g	￥3913.0	2024-04-18
SHANG HAI YUAN YE Biotechnology Co., Ltd.	T15100-1g	(1S)-1-(2-METHYLPHENYL)PROPYLAMINE	779335-88-5	98%	1g	￥5420.00	2023-03-20
eNovation Chemicals LLC	D521132-5g	(1S)-1-(2-METHYLPHENYL)PROPYLAMINE	779335-88-5	97%	5g	$1590	2025-02-27
eNovation Chemicals LLC	D521132-1g	(1S)-1-(2-METHYLPHENYL)PROPYLAMINE	779335-88-5	97%	1g	$745	2025-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1526428-1g	(S)-1-(o-tolyl)propan-1-amine	779335-88-5	98%	1g	￥4941.00	2024-07-28
Crysdot LLC	CD12031472-1g	(S)-1-(o-Tolyl)propan-1-amine	779335-88-5	97%	1g	$601	2024-07-18
Crysdot LLC	CD12031472-5g	(S)-1-(o-Tolyl)propan-1-amine	779335-88-5	97%	5g	$1211	2024-07-18